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Compound of Interest

Compound Name: ZK 93426 hydrochloride

Cat. No.: B560233 Get Quote

Application Notes and Protocols for ZK 93426
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of ZK 93426
hydrochloride solutions in experimental settings. ZK 93426 hydrochloride is a potent and

selective competitive antagonist of the benzodiazepine receptor, making it a valuable tool for

research in neuroscience and pharmacology.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ZK 93426 hydrochloride is

presented in Table 1. This information is crucial for accurate preparation of solutions and for

understanding the behavior of the compound in experimental systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b560233?utm_src=pdf-interest
https://www.benchchem.com/product/b560233?utm_src=pdf-body
https://www.benchchem.com/product/b560233?utm_src=pdf-body
https://www.benchchem.com/product/b560233?utm_src=pdf-body
https://www.benchchem.com/product/b560233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 348.82 g/mol [1]

Molecular Formula C₁₈H₂₀N₂O₃·HCl [1]

Appearance Powder [2]

Purity ≥99% [1]

Solubility
≤ 100 mM in water, ≤ 50 mM in

DMSO
[1][2]

Storage of Solid
Desiccate at room temperature

or -20°C
[1][2]

CAS Number 1216792-30-1 [1]

Mechanism of Action
ZK 93426 hydrochloride is a competitive antagonist at the benzodiazepine binding site on the

γ-aminobutyric acid type A (GABA-A) receptor. By binding to this site, it blocks the action of

benzodiazepine agonists and inverse agonists, thereby inhibiting their modulatory effects on

GABAergic neurotransmission. The GABA-A receptor is a ligand-gated ion channel that, upon

binding of GABA, allows the influx of chloride ions, leading to hyperpolarization of the neuron

and an inhibitory postsynaptic potential.
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Diagram 1: GABA-A Receptor Signaling Pathway and Mechanism of ZK 93426 Action.

Experimental Protocols
Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution of ZK 93426 hydrochloride,

which can then be diluted to the desired final concentration for experiments.

Materials:

ZK 93426 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Nuclease-free water, sterile
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Weighing: Accurately weigh the desired amount of ZK 93426 hydrochloride powder in a

sterile microcentrifuge tube or vial. Perform this in a chemical fume hood and wear

appropriate personal protective equipment (PPE).

Solvent Addition: Add the appropriate volume of sterile DMSO or water to achieve the

desired stock concentration. For example, to prepare a 50 mM stock solution in DMSO, add

57.3 µL of DMSO to 1 mg of ZK 93426 hydrochloride (MW: 348.82). For a 100 mM stock in

water, add 28.65 µL of water to 1 mg.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

To aid dissolution, especially for higher concentrations, gently warm the tube to 37°C for a

few minutes.[2]

If the compound is not fully dissolved, place the tube in an ultrasonic bath for a short

period.[2]

Visually inspect the solution to ensure there are no visible particles.

Storage:

It is recommended to prepare and use the solution on the same day.[2]

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for several months.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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